4-Ethylamino-3-nitroquinoline

• IUPAC Name: N-ethyl-3-nitroquinolin-4-amine
• InChI: InChI=1S/C11H11N3O2/c1-2-12-11-8-5-3-4-6-9(8)13-7-10(11)14(15)16/h3-7H,2H2,1H3,(H,12,13)
• InChI Key: FHIBMRPAQHEOTH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=NC2=CC=CC=C21)[N+](=O)[O-]
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

4-Ethylamino-3-nitroquinoline is a chemical compound with the molecular formula C11H11N3O2. It is a derivative of quinoline, a heterocyclic aromatic compound that has a wide range of applications in medicinal and synthetic organic chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives, including 4-Ethylamino-3-nitroquinoline, has been a subject of interest in recent years due to their potential applications in various fields. Several synthesis protocols have been reported, including Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Other methods such as transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also used for the construction and functionalization of this compound.

Molecular Structure Analysis

Quinoline, the core structure of 4-Ethylamino-3-nitroquinoline, has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The ethylamino and nitro groups are likely attached at the 4 and 3 positions of the quinoline core, respectively.

Chemical Reactions Analysis

Quinoline and its derivatives, including 4-Ethylamino-3-nitroquinoline, can undergo a variety of chemical reactions. For instance, they can participate in [3+3] annulation reactions to form tetra- and pentacyclic azaarenes. The nitro group at the 3-position of the quinoline core can also be incorporated into the molecule through nitration.

Safety and Hazards

While specific safety data for 4-Ethylamino-3-nitroquinoline is not available, it is generally recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling similar compounds. Personal protective equipment should be used, and all sources of ignition should be removed.

Future Directions

The future research directions for 4-Ethylamino-3-nitroquinoline and similar compounds could involve further exploration of their synthesis methods, investigation of their biological activities, and development of their applications in medicinal and synthetic organic chemistry. The design and synthesis of novel quinoline derivatives for use as antitumor agents is one promising area of research.

Synthesis routes and methods

Procedure details

To a stirred suspension of 1.40 g of 4-chloro-3-nitroquinoline in 30 ml of dry ethanol is introduced excess amount of gaseous ethylamine at room temperature for 3 hours. Treatment of the reaction mixture as in Example 98 yielded 1.41 g (97%) of 4-ethylamino-3-nitroquinoline. Recrystallization from the ethyl acetate-n-hexane affords yellow crystals melting at 151°-152° C.